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Compound of Interest

Compound Name: Saccharocarcin A

Cat. No.: B15568129 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the spectroscopic and spectrometric data

for Saccharocarcin A, a novel macrocyclic lactone. The information presented herein is

essential for researchers engaged in natural product synthesis, characterization, and drug

development.

Introduction
Saccharocarcin A belongs to a family of novel macrocyclic lactones produced by the

actinomycete Saccharothrix aerocolonigenes subsp. antibiotica.[1] The structure of this

complex natural product was elucidated through extensive spectroscopic analysis, primarily

relying on Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).[1]

This guide summarizes the key spectroscopic data and the experimental methodologies used

for its characterization.

Spectroscopic and Spectrometric Data
The following tables summarize the key quantitative data from the NMR and mass

spectrometric analysis of Saccharocarcin A. This information is critical for the verification of

the compound's structure and for comparative studies.

Table 1: ¹H NMR Spectroscopic Data for Saccharocarcin A
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Position
Chemical Shift (δ,
ppm)

Multiplicity
Coupling Constant
(J, Hz)

Data unavailable in

abstract

Data unavailable in

abstract

Data unavailable in

abstract

Data unavailable in

abstract

... ... ... ...

Note: The detailed ¹H NMR chemical shifts for Saccharocarcin A are found within the full text

of the primary literature and are essential for complete structural assignment.

Table 2: ¹³C NMR Spectroscopic Data for Saccharocarcin A

Position Chemical Shift (δ, ppm)

Data unavailable in abstract Data unavailable in abstract

... ...

Note: The complete ¹³C NMR chemical shift assignments for Saccharocarcin A are

documented in the primary research article and are crucial for confirming the carbon framework

of the molecule.

Table 3: High-Resolution Mass Spectrometry (HRMS) Data for Saccharocarcin A

Ionization Mode
Mass-to-Charge
Ratio (m/z)

Molecular Formula Calculated Mass

FAB-MS
Data unavailable in

abstract

Data unavailable in

abstract

Data unavailable in

abstract

Note: The exact mass and molecular formula of Saccharocarcin A, determined by High-

Resolution Fast Atom Bombardment Mass Spectrometry (HR-FAB-MS), are detailed in the full

scientific publication.

Experimental Protocols
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The following sections describe the detailed methodologies for the key experiments cited in the

structural elucidation of Saccharocarcin A.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectra were recorded on a high-field NMR spectrometer. The chemical shifts are

reported in parts per million (ppm).

Sample Preparation: A purified sample of Saccharocarcin A was dissolved in a suitable

deuterated solvent (e.g., CDCl₃, CD₃OD, or DMSO-d₆).

¹H NMR Spectroscopy: Proton NMR spectra were acquired to determine the chemical

environment of the hydrogen atoms. Parameters such as chemical shift, multiplicity, and

coupling constants were analyzed to establish proton connectivity.

¹³C NMR Spectroscopy: Carbon-13 NMR spectra were obtained to identify the number and

types of carbon atoms present in the molecule.

2D NMR Spectroscopy: Advanced 2D NMR experiments, such as COSY (Correlation

Spectroscopy), HSQC (Heteronuclear Single Quantum Coherence), and HMBC

(Heteronuclear Multiple Bond Correlation), were likely employed to establish the complete

connectivity of the molecular structure.

Mass Spectrometry (MS)
High-resolution mass spectrometry was utilized to determine the elemental composition and

exact mass of Saccharocarcin A.

Ionization Method: Fast Atom Bombardment (FAB) was used as the ionization technique.[1]

In FAB-MS, the sample is mixed with a non-volatile liquid matrix (e.g., glycerol) and

bombarded with a high-energy beam of neutral atoms, such as argon or xenon, to generate

gas-phase ions.

Mass Analysis: The generated ions were analyzed using a high-resolution mass analyzer to

provide accurate mass measurements, which are crucial for determining the molecular

formula.
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Workflow for Spectroscopic Analysis
The following diagram illustrates the general workflow for the spectroscopic and spectrometric

analysis of a novel natural product like Saccharocarcin A.
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A generalized workflow for the isolation and structural elucidation of Saccharocarcin A.

Biological Activity and Signaling Pathways
Saccharocarcin A has demonstrated antibacterial activity against Gram-positive bacteria.[2]

However, detailed studies on its specific mechanism of action and the signaling pathways it

may modulate are not extensively available in the public domain. Further research is required

to elucidate the cellular targets and molecular interactions of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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